Cas no 54845-26-0 (2,2,3,5,5,6,6-Heptamethyl-3-heptene)

• Product name: 2,2,3,5,5,6,6-Heptamethyl-3-heptene
• CAS No: 54845-26-0
• MF: C₁₄H₂₈
• MW: 196.3721
• CID: 942941
• PubChem ID: 5365072

2,2,3,5,5,6,6-Heptamethyl-3-heptene Chemical and Physical Properties

Names and Identifiers

• 2,2,3,5,5,6,6-Heptamethyl-3-heptene
• (E)-2,2,3,5,5,6,6-heptamethylhept-3-ene
• NSC175285
• 2,2,3,5,5,6,6-heptamethyl-hept-3-ene
• 3-Heptene, 2,2,3,5,5,6,6-heptamethyl-
• 2,3,5,5,6,6-Heptamethyl-3-heptene
• 3-Heptene,2,3,5,5,6,6-heptamethyl-
• (3E)-2,2,3,5,5,6,6-Heptamethyl-3-heptene #
• NSC-175285
• 54845-26-0
• DTXSID70418613
• RVZGQICOUDJTHV-ZHACJKMWSA-N

• Inchi： 1S/C14H28/c1-11(12(2,3)4)10-14(8,9)13(5,6)7/h10H,1-9H3/b11-10+
• InChI Key： RVZGQICOUDJTHV-ZHACJKMWSA-N
• SMILES： C(C([H])([H])[H])(C([H])([H])[H])(/C(/[H])=C(\C([H])([H])[H])/C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.21924
• Monoisotopic Mass: 196.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.7818 (estimate)
• Melting Point: -9.38°C (estimate)
• Boiling Point: 243.29°C (estimate)
• Refractive Index: 1.4268 (estimate)
• PSA: 0